Cas no 898755-37-8 (2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone)

2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone is a specialized organic compound featuring a dichlorinated propiophenone backbone substituted with a 2,6-dimethylphenyl group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The dichloro and dimethyl substitutions enhance steric and electronic properties, facilitating selective transformations in complex synthesis. Its high purity and well-defined molecular architecture ensure consistent performance in coupling reactions, carbonyl chemistry, and other functional group manipulations. The compound is typically handled under controlled conditions due to its reactivity, and its stability under inert atmospheres allows for reliable storage and use in research and industrial applications.

2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone structure

898755-37-8 structure

Product Name:2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone

CAS No:898755-37-8

MF:C₁₇H₁₆Cl₂O

MW:307.214343070984

CID:871523

PubChem ID:24726424

Update Time:2025-10-12

2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

- 1-(2,6-dichlorophenyl)-3-(2,6-dimethylphenyl)propan-1-one
- 2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone
- 898755-37-8
- DTXSID50644817
- MFCD08064145
- AKOS016022315
- MDL： MFCD08064145
- Inchi： 1S/C17H16Cl2O/c1-11-5-3-6-12(2)13(11)9-10-16(20)17-14(18)7-4-8-15(17)19/h3-8H,9-10H2,1-2H3
- InChI Key： OPMUXZHSWXOLEI-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C(CCC1C(C)=CC=CC=1C)=O)Cl

Computed Properties

Exact Mass: 306.0578205g/mol
Monoisotopic Mass: 306.0578205g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.206
Boiling Point: 403.3°C at 760 mmHg
Flash Point: 170.5°C
Refractive Index: 1.58

2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone Pricemore >>

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